Cas no 6310-81-2 (3-isocyanato-9H-Carbazole)
3-isocyanato-9H-Carbazole structure
Product Name:3-isocyanato-9H-Carbazole
CAS No:6310-81-2
MF:C13H8N2O
MW:208.21542263031
CID:1115122
PubChem ID:239149
Update Time:2025-04-20
3-isocyanato-9H-Carbazole Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyanato-9H-Carbazole
- NSC-43956
- DTXSID90979059
- 6310-81-2
- NSC43956
-
- Inchi: 1S/C13H8N2O/c16-8-14-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H
- InChI Key: XAULNDLXIJUNTK-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CC2=C(C=1)C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 208.06400
- Monoisotopic Mass: 208.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.22000
- LogP: 3.28840
3-isocyanato-9H-Carbazole Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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